Cas no 2763776-76-5 (1-(1H-imidazol-2-yl)but-3-yn-1-amine dihydrochloride)

• Product Name: 1-(1H-imidazol-2-yl)but-3-yn-1-amine dihydrochloride
• CAS No: 2763776-76-5
• MF: C₇H₁₁Cl₂N₃
• MW: 208.088339090347
• CID: 6785308
• PubChem ID: 165987533
• Update Time: 2025-06-09

1-(1H-imidazol-2-yl)but-3-yn-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37371915
• 2763776-76-5
• 1-(1H-imidazol-2-yl)but-3-yn-1-amine dihydrochloride

• Inchi： 1S/C7H9N3.2ClH/c1-2-3-6(8)7-9-4-5-10-7;;/h1,4-6H,3,8H2,(H,9,10);2*1H
• InChI Key： KVVNYGXQMUTMSM-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C=CN=C1C(CC#C)N

Computed Properties

• Exact Mass: 207.0330028g/mol
• Monoisotopic Mass: 207.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

Additional information on 1-(1H-imidazol-2-yl)but-3-yn-1-amine dihydrochloride

Introduction to 1-(1H-imidazol-2-yl)but-3-yn-1-amine dihydrochloride (CAS No. 2763776-76-5)

1-(1H-imidazol-2-yl)but-3-yn-1-amine dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 2763776-76-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a hybrid structure that combines an imidazole ring with an alkyne and amine functional groups, has garnered attention due to its potential biological activities and structural versatility. The imidazole moiety is a well-known pharmacophore found in numerous bioactive molecules, while the presence of an alkyne and amine suggests possible roles in interactions with biological targets, such as enzymes or receptors.

The dihydrochloride salt form of this compound enhances its solubility in aqueous systems, making it more suitable for various biochemical and pharmacological studies. This property is particularly valuable in drug discovery pipelines, where solubility is a critical factor for formulation development and biological testing. The compound’s structural features position it as a promising candidate for further exploration in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The imidazole core of 1-(1H-imidazol-2-yl)but-3-yn-1-amine dihydrochloride is known to exhibit interactions with various biological targets, including histidine residues in proteins. This interaction potential has been leveraged in the design of inhibitors targeting enzymes like kinases and phosphatases, which are often dysregulated in disease states.

The alkyne functional group in the molecule provides a handle for further chemical modification, enabling the synthesis of derivatives with tailored properties. For instance, click chemistry approaches involving cycloaddition reactions can be utilized to attach additional molecular motifs or tags, enhancing the compound’s utility in drug discovery and biomolecular studies. Such modifications are crucial for optimizing pharmacokinetic profiles and improving target specificity.

Recent research has highlighted the importance of 1-(1H-imidazol-2-yl)but-3-yn-1-amine dihydrochloride in the context of developing novel antimicrobial agents. The imidazole ring has been shown to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. Additionally, the alkyne group can be exploited to develop prodrugs that release active compounds within bacterial cells, thereby increasing efficacy while minimizing side effects on host tissues.

The amine functionality serves as a potential binding site for hydrogen bonding interactions with biological targets. This feature is particularly relevant for designing molecules that interact with protein surfaces or nucleic acids. In drug discovery, such interactions are often critical for achieving high affinity and selectivity. The combination of these structural elements—imidazole, alkyne, and amine—makes 1-(1H-imidazol-2-yl)but-3-yn-1-amine dihydrochloride a versatile scaffold for exploring new therapeutic strategies.

Advances in computational chemistry have also contributed to the study of this compound. Molecular modeling techniques allow researchers to predict binding modes and affinity for various biological targets, facilitating the rational design of derivatives with improved properties. These computational approaches are often integrated with experimental validation, providing a robust framework for drug development.

The potential applications of 1-(1H-imidazol-2-yl)but-3-yn-1-amine dihydrochloride extend beyond antimicrobial research. Its structural features make it a candidate for developing kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The imidazole ring can be modified to target specific subtypes of kinases, while the alkyne and amine groups provide opportunities for further derivatization to enhance selectivity and potency.

In conclusion, 1-(1H-imidazol-2-yl)but-3-yn-1-amine dihydrochloride (CAS No. 2763776-76-5) represents a promising compound for pharmaceutical research due to its unique structural features and potential biological activities. Its imidazole core, alkyne functionality, and amine group offer multiple avenues for exploration in drug discovery, particularly in the development of antimicrobial agents, kinase inhibitors, and other therapeutic agents targeting diseases associated with dysregulated biological pathways.